N-(2,4-dimethoxyphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[(2-methoxyacetyl)amino]thiourea
• InChI: InChI=1S/C12H17N3O4S/c1-17-7-11(16)14-15-12(20)13-9-5-4-8(18-2)6-10(9)19-3/h4-6H,7H2,1-3H3,(H,14,16)(H2,13,15,20)
• InChI Key: ATQOTPFPELHRGK-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NNC(=S)NC1=C(C=C(C=C1)OC)OC
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide, commonly referred to as DMMA, is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. DMMA is a hydrazinecarbothioamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DMMA is not yet fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes that are essential for cancer cell growth and survival. DMMA has also been shown to induce oxidative stress in cancer cells, leading to DNA damage and cell death.
Biochemical and Physiological Effects
DMMA has been shown to have various biochemical and physiological effects. Studies have shown that the compound has antioxidant properties, which may be beneficial in preventing oxidative damage to cells. DMMA has also been shown to have anti-inflammatory effects, which may be beneficial in treating various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMMA in lab experiments is its potential as an anti-cancer agent. The compound has been shown to have cytotoxic effects on various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using DMMA in lab experiments is its toxicity. The compound has been shown to have toxic effects on normal cells, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on DMMA. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the identification of the specific enzymes that are targeted by DMMA, which may provide insights into its mechanism of action. Additionally, further research is needed to determine the optimal dosage and administration of DMMA for therapeutic purposes. Finally, research is needed to determine the potential side effects of DMMA and to develop strategies for minimizing these effects.

Scientific Research Applications

DMMA has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is its potential as an anti-cancer agent. Studies have shown that DMMA has cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and leukemia. DMMA has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for preventing the growth and spread of cancer.